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This technical guide provides a comprehensive overview of the expected spectroscopic data
for butanoic pentanoic anhydride (CAS No. 606490-27-1), a mixed carboxylic anhydride.[1]
[2][3] As direct experimental spectra for this specific compound are not readily available in
public databases, this document synthesizes foundational principles of spectroscopy with data
from related compounds to present a detailed, predictive analysis. This guide is intended for
researchers, scientists, and drug development professionals who require a thorough
understanding of the structural elucidation of mixed anhydrides.

Introduction to Mixed Anhydrides and Their
Significance

Mixed carboxylic anhydrides are reactive intermediates pivotal in organic synthesis, particularly
in acylation reactions and peptide bond formation. Their utility stems from the enhanced
electrophilicity of the carbonyl carbons compared to their parent carboxylic acids. Butanoic
pentanoic anhydride, with the molecular formula CeH1603 and a molecular weight of 172.22
g/mol , is an example of an asymmetrical anhydride, which can offer unique reactivity profiles.
[1][2] Accurate spectroscopic characterization is paramount for verifying the successful
synthesis and purity of these valuable reagents.
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A common route for the synthesis of mixed anhydrides involves the reaction of a carboxylic
acid with a carboxylic acid chloride or another anhydride, often in the presence of a
dehydrating agent or with heating.[4][5][6][7] For butanoic pentanoic anhydride, a plausible
synthetic route would be the reaction of butanoic acid with pentanoyl chloride, or vice versa, or
the reaction of the two carboxylic acids with a dehydrating agent like acetic anhydride under
heat.[4]

Infrared (IR) Spectroscopy: The Carbonyl Sighature

Infrared spectroscopy is a powerful tool for identifying the presence of the anhydride functional
group. Carboxylic anhydrides are distinguished by the appearance of two distinct carbonyl
(C=0) stretching bands, arising from symmetric and asymmetric stretching vibrations of the two
carbonyl groups.[8][9][10]

Expected IR Data for Butanoic Pentanoic Anhydride:

Expected Wavenumber

Vibrational Mode Intensity
(cm™)

Asymmetric C=0 Stretch 1820 - 1800 Strong

Symmetric C=0 Stretch 1750 - 1740 Strong

C-O Stretch 1100 - 1000 Strong

C-H Stretch (Alkyl) 2960 - 2850 Medium-Strong

Causality Behind the Spectral Features:

The two carbonyl stretching frequencies are a hallmark of the anhydride linkage (-CO-O-CO-).
[11][12] The higher frequency band corresponds to the asymmetric stretch, while the lower
frequency band is due to the symmetric stretch.[9][10] The exact positions of these bands can
be influenced by the electronic and steric effects of the attached alkyl groups. For acyclic
anhydrides, the higher frequency band is typically the more intense of the two.[9][11] The
strong C-O stretching band further confirms the anhydride structure.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
Probing the Molecular Skeleton

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

the molecule.

'H NMR Spectroscopy

The H NMR spectrum of butanoic pentanoic anhydride is expected to show distinct signals
for the protons on the butyl and pentyl chains. The protons alpha to the carbonyl groups will be
the most deshielded due to the electron-withdrawing effect of the anhydride functionality.

Predicted *H NMR Chemical Shifts for Butanoic Pentanoic Anhydride:

Predicted Chemical

Proton Assignment . Multiplicity Integration
Shift (6, ppm)
0-CH: (Butanoyl) ~2.4 Triplet 2H
o-CHz (Pentanoyl) ~2.4 Triplet 2H
[3-CH:z (Butanoyl) ~1.7 Sextet 2H
B-CH:z (Pentanoyl) ~1.7 Sextet 2H
y-CH:z (Pentanoyl) ~1.4 Multiplet 2H
CHs (Butanoyl) ~0.9 Triplet 3H
CHs (Pentanoyl) ~0.9 Triplet 3H

Interpretation of the *H NMR Spectrum:

The protons on the carbons directly attached to the carbonyl groups (a-protons) are expected
to resonate around 2.2-2.5 ppm. Due to the similarity of their electronic environments, the a-
CH: signals of the butanoyl and pentanoyl chains may overlap. The signals for the other
methylene and methyl groups will appear further upfield, with predictable multiplicities based on
the number of adjacent protons. For instance, the terminal methyl groups will appear as triplets
due to coupling with the adjacent methylene groups.
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3C NMR Spectroscopy

The 13C NMR spectrum will provide information on the different carbon environments within the
molecule. The carbonyl carbons are the most deshielded and will appear significantly
downfield.

Predicted 13C NMR Chemical Shifts for Butanoic Pentanoic Anhydride:

Carbon Assignment Predicted Chemical Shift (8, ppm)
C=0 (Butanoyl) ~165-175

C=0 (Pentanoyl) ~165-175

o-CHz (Butanoyl) ~35

o-CHz (Pentanoyl) ~35

3-CH:z (Butanoyl) ~18

3-CH:z (Pentanoyl) ~26

y-CH:z (Pentanoyl) ~22

CHs (Butanoyl) ~13

CHs (Pentanoyl) ~14

Rationale for 13C Chemical Shifts:

The carbonyl carbons of anhydrides typically resonate in the range of 160-180 ppm.[11] Similar
to the H NMR, the two carbonyl carbons may have very close or identical chemical shifts. The
chemical shifts of the alkyl carbons will decrease as their distance from the electron-
withdrawing anhydride group increases.[13]

Mass Spectrometry: Unveiling the Molecular Mass
and Fragmentation

Mass spectrometry provides the molecular weight of the compound and offers insights into its
structure through fragmentation patterns.
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Expected Mass Spectrometry Data for Butanoic Pentanoic Anhydride:

lon m/z Interpretation

[M]*+ 172 Molecular lon
[CaH7O]* 71 Butanoyl Acylium lon
[CsHeO]* 85 Pentanoyl Acylium lon
[CsH7]* 43 Propyl Cation

[CaHo]* 57 Butyl Cation

Fragmentation Pathway:

A characteristic fragmentation pathway for carboxylic anhydrides is the cleavage of the C-O
bond to form acylium ions.[11] For butanoic pentanoic anhydride, two primary acylium ions
are expected: the butanoyl cation (m/z 71) and the pentanoyl cation (m/z 85). These acylium
ions are often prominent peaks in the mass spectrum. Further fragmentation of the alkyl chains
can also occur.

Experimental Protocols

The following are generalized, step-by-step methodologies for the synthesis and spectroscopic
analysis of butanoic pentanoic anhydride.

Synthesis of Butanoic Pentanoic Anhydride

Materials:

» Butanoic acid

e Pentanoyl chloride

e Anhydrous diethyl ether or other suitable aprotic solvent
e Pyridine (optional, as a scavenger for HCI)

Procedure:
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 In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and a
dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve butanoic acid in
anhydrous diethyl ether.

e Cool the solution in an ice bath.

e Slowly add an equimolar amount of pentanoyl chloride to the stirred solution. If pyridine is
used, it should be added to the reaction mixture prior to the acid chloride.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

e Monitor the reaction progress by thin-layer chromatography (TLC) or IR spectroscopy
(disappearance of the broad O-H stretch of the carboxylic acid).

o Upon completion, if pyridine was used, filter the pyridinium hydrochloride salt.
* Remove the solvent under reduced pressure.

 Purify the resulting crude butanoic pentanoic anhydride by vacuum distillation.

Spectroscopic Analysis

Infrared (IR) Spectroscopy:

Acquire a background spectrum of the clean ATR crystal or KBr plates.

Apply a small drop of the purified butanoic pentanoic anhydride onto the ATR crystal or
between two KBr plates.

Record the IR spectrum, typically in the range of 4000-400 cm~1.

Clean the ATR crystal or KBr plates thoroughly with an appropriate solvent.
Nuclear Magnetic Resonance (NMR) Spectroscopy:

e Dissolve a small amount (5-10 mg) of the purified anhydride in a deuterated solvent (e.qg.,
CDCI3) in an NMR tube.
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e Acquire the *H NMR spectrum.

e Acquire the 13C NMR spectrum.

» Process the spectra (Fourier transform, phase correction, and baseline correction).

Mass Spectrometry (MS):

o Prepare a dilute solution of the sample in a volatile solvent (e.g., methanol or acetonitrile).

 Introduce the sample into the mass spectrometer, typically using a direct infusion or a
GC/LC-MS system.

e Acquire the mass spectrum in the desired mass range.

Visualizing the Structure and Fragmentation

To aid in the conceptualization of the molecule and its behavior in the mass spectrometer, the
following diagrams are provided.

CH3-CH2-CH2-C(=0)-0-C(=0)-CH2-CH2-CH2-CH3

Click to download full resolution via product page

Caption: Molecular structure of butanoic pentanoic anhydride.
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Caption: Primary fragmentation pathways in mass spectrometry.

Conclusion

The spectroscopic characterization of butanoic pentanoic anhydride relies on the

interpretation of key features in its IR, NMR, and mass spectra. This guide provides a detailed,

predictive framework for these analyses, grounded in the fundamental principles of organic

spectroscopy. By understanding the expected spectral data and the reasoning behind them,

researchers can confidently identify and assess the purity of this and other mixed carboxylic

anhydrides in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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